Cas no 1806858-98-9 (Ethyl 3-aminomethyl-4-chloro-5-cyanophenylacetate)

• Product Name: Ethyl 3-aminomethyl-4-chloro-5-cyanophenylacetate
• CAS No: 1806858-98-9
• MF: C₁₂H₁₃ClN₂O₂
• MW: 252.696821928024
• CID: 4946222
• Update Time: 2025-05-20

Ethyl 3-aminomethyl-4-chloro-5-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-aminomethyl-4-chloro-5-cyanophenylacetate

• Inchi： 1S/C12H13ClN2O2/c1-2-17-11(16)5-8-3-9(6-14)12(13)10(4-8)7-15/h3-4H,2,5-6,14H2,1H3
• InChI Key： NCXPWYTUFCKVPF-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CC(=CC=1CN)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 313
• XLogP3: 1.3
• Topological Polar Surface Area: 76.1

Additional information on Ethyl 3-aminomethyl-4-chloro-5-cyanophenylacetate

Comprehensive Guide to Ethyl 3-aminomethyl-4-chloro-5-cyanophenylacetate (CAS No. 1806858-98-9): Properties, Applications, and Market Insights

Ethyl 3-aminomethyl-4-chloro-5-cyanophenylacetate (CAS No. 1806858-98-9) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This ester derivative, featuring an aminomethyl group, a chloro substituent, and a cyano functionality, has garnered attention for its versatile reactivity and applications in drug discovery. Researchers and manufacturers are increasingly exploring its utility as a key intermediate in synthesizing bioactive molecules, particularly those targeting neurological and metabolic disorders.

The molecular structure of Ethyl 3-aminomethyl-4-chloro-5-cyanophenylacetate combines multiple functional groups that enable diverse chemical transformations. The presence of the ethyl ester moiety enhances solubility in organic solvents, while the cyano group offers a handle for further derivatization. Recent studies highlight its role in developing small-molecule inhibitors, with particular interest in kinase modulation—a hot topic in oncology research. As the pharmaceutical industry shifts toward precision medicine, compounds like this are becoming crucial building blocks for targeted therapies.

From a synthetic chemistry perspective, CAS 1806858-98-9 demonstrates excellent stability under standard laboratory conditions, making it suitable for multi-step reactions. Its chloro-substituted aromatic ring allows for selective functionalization via cross-coupling reactions, a feature highly valued in modern medicinal chemistry. Current market trends indicate growing demand for such multifunctional intermediates, especially in Asia-Pacific regions where contract research organizations are expanding their custom synthesis capabilities.

Environmental and regulatory considerations for Ethyl 3-aminomethyl-4-chloro-5-cyanophenylacetate align with green chemistry principles. The compound's moderate polarity facilitates eco-friendly purification methods like aqueous workup, reducing reliance on hazardous solvents—a priority for sustainable manufacturing. Analytical techniques such as HPLC-MS and NMR spectroscopy confirm its high purity (>98%), meeting stringent quality standards for GMP-compliant production.

Emerging applications of 1806858-98-9 include its use in proteolysis-targeting chimeras (PROTACs), a breakthrough technology in drug development. The compound's aminomethyl group serves as an ideal linker for bifunctional molecules that degrade disease-causing proteins. This aligns with the industry's focus on targeted protein degradation, one of the most searched topics in pharmaceutical science today.

Supply chain dynamics for Ethyl 3-aminomethyl-4-chloro-5-cyanophenylacetate reflect the global shift toward just-in-time inventory models. Manufacturers emphasize scalable synthesis routes to ensure consistent supply for preclinical studies. Patent landscapes reveal increasing intellectual property activity around derivatives of this compound, particularly in neuroprotective agent formulations—an area gaining traction due to rising neurodegenerative disease prevalence.

Quality control protocols for CAS 1806858-98-9 typically involve chiral HPLC analysis to ensure enantiomeric purity when used in asymmetric synthesis. The compound's shelf life exceeds 24 months when stored under inert conditions, making it a reliable reagent for long-term research projects. Recent advancements in continuous flow chemistry have demonstrated improved yields in reactions utilizing this intermediate, addressing common queries about process optimization in organic synthesis forums.

Future prospects for Ethyl 3-aminomethyl-4-chloro-5-cyanophenylacetate include potential applications in bioconjugation chemistry for antibody-drug conjugates (ADCs). Its balanced hydrophilicity/lipophilicity profile makes it suitable for designing cell-permeable payloads—a frequent search term among ADC researchers. As the compound enters more screening libraries, its role in high-throughput discovery platforms is expected to expand significantly.